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A detailed review of in-vitro studies reveals key differences in the bond strength of Shofu and

3M resin-modified glass ionomer (RMGI) cements. While direct comparative data between

Shofu Hybond and RelyX Luting Plus is limited, existing research on similar material classes

provides valuable insights for researchers and dental professionals.

This guide synthesizes available data on the bond strength of Shofu Hybond series cements

and 3M's RelyX Luting Plus, focusing on shear bond strength to dentin, a critical factor for the

clinical success of dental restorations.

Quantitative Data Summary
A review of available literature provides the following bond strength values for cements from

both manufacturers. It is important to note that the data for the Shofu product is for a

conventional glass ionomer cement, as directly comparable data for their resin-modified glass

ionomer was not available in peer-reviewed literature.

Cement Brand and
Type

Substrate
Mean Shear Bond
Strength (MPa)

Standard Deviation
(MPa)

Shofu HY-Bond Glass

Ionomer CX

(Conventional GIC)

Dentin 6.11 0.19

3M RelyX Luting 2

(RMGI)
Not Specified

1.53 (Shear Peel

Bond Strength)
Not Reported
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Experimental Protocols
The methodologies employed in the cited studies to determine shear bond strength are crucial

for interpreting the results.

Study on Shofu HY-Bond Glass Ionomer CX Cement
An in-vitro study evaluated the shear bond strength of Shofu's HY-Bond glass ionomer CX

cement. The experiment was conducted under controlled ambient temperature conditions

(24±2°C). The cement was mixed according to the manufacturer's instructions and applied to

the prepared tooth surface. A universal testing machine was used to apply a shearing force at a

crosshead speed of 0.5 mm/min until bond failure occurred.

Study on 3M RelyX Luting 2
In a separate in-vitro investigation, the shear peel bond strength of RelyX Luting 2, a resin-

modified glass ionomer cement, was assessed. While the specific substrate was not detailed in

the available abstract, the study involved bonding procedures followed by storage in distilled

water at 37°C for 24 hours prior to testing in a universal testing machine.[1] It is important to

distinguish shear peel bond strength from pure shear bond strength, as the testing modality

can influence the results.

Experimental Workflow Visualization
The following diagram illustrates a typical experimental workflow for determining the shear

bond strength of dental cements.
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Specimen Preparation

Bonding Procedure

Testing & Analysis

Extracted Human Molars

Prepare Flat Dentin Surface

Embed in Acrylic Resin

Mix Cement

Apply Cement to Dentin

Place Composite Cylinder

Light Cure (if applicable)

Store in Distilled Water (37°C, 24h)

Mount in Universal Testing Machine

Apply Shear Force until Failure

Record Load at Failure (N)

Calculate Shear Bond Strength (MPa)

Results

Data Analysis

Click to download full resolution via product page

Typical workflow for a shear bond strength study.
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Discussion
The available data indicates a notable difference in the reported bond strength values between

the Shofu conventional glass ionomer cement and the 3M resin-modified glass ionomer

cement. The shear bond strength of Shofu's HY-Bond glass ionomer CX to dentin was found to

be 6.11 MPa. In contrast, the shear peel bond strength of RelyX Luting 2 was reported as 1.53

MPa.[1]

It is critical to acknowledge the limitations of this comparison. The data for the Shofu product is

for a conventional glass ionomer, not a resin-modified one, which is the direct competitor to

RelyX Luting Plus. Resin-modified glass ionomers are generally expected to exhibit higher

bond strengths than their conventional counterparts due to the addition of resin components

that enhance adhesion. Furthermore, the testing methodologies, particularly the distinction

between shear bond strength and shear peel bond strength, can significantly impact the

measured values.

To provide a definitive comparison between Shofu Hybond RMGI and RelyX Luting Plus,

further in-vitro studies that directly compare these two specific materials under identical,

standardized testing conditions are necessary. Researchers are encouraged to conduct such

studies to provide the dental community with clear, evidence-based guidance on the selection

of luting cements.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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